Cas no 1849819-70-0 (3-Amino-4-methoxyhexanamide)

• Product Name: 3-Amino-4-methoxyhexanamide
• CAS No: 1849819-70-0
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 5834106
• PubChem ID: 165950739
• Update Time: 2025-05-23

3-Amino-4-methoxyhexanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1286214
• 3-amino-4-methoxyhexanamide
• 1849819-70-0
• 3-Amino-4-methoxyhexanamide

• Inchi： 1S/C7H16N2O2/c1-3-6(11-2)5(8)4-7(9)10/h5-6H,3-4,8H2,1-2H3,(H2,9,10)
• InChI Key： APUQVLJJANMOJR-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C(CC(N)=O)N

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.3Ų

Additional information on 3-Amino-4-methoxyhexanamide

3-Amino-4-Methoxyhexanamide: A Comprehensive Overview

3-Amino-4-methoxyhexanamide, with the CAS number 1849819-70-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an amino group at the third position and a methoxy group at the fourth position of a hexanamide backbone. Its molecular formula is C8H17NO3, and it has a molecular weight of 165.22 g/mol. The compound's structure makes it highly amenable to various chemical modifications, enabling its use in a wide range of applications.

Recent advancements in synthetic chemistry have allowed for more efficient and scalable methods to produce 3-amino-4-methoxyhexanamide. Researchers have explored the use of catalytic asymmetric synthesis to enhance the stereochemical control during its production. This has led to higher yields and improved purity levels, making it more accessible for industrial and academic purposes. The compound's synthesis often involves multi-step reactions, including nucleophilic substitutions and amide bond formations, which are optimized to minimize side reactions and maximize product quality.

The structural features of 3-amino-4-methoxyhexanamide make it an attractive candidate for drug development. Its amino group can act as a hydrogen bond donor, while the methoxy group provides electron-donating properties, enhancing its solubility and bioavailability. These characteristics are particularly advantageous in designing bioactive molecules targeting specific receptors or enzymes. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic applications.

In the realm of materials science, 3-amino-4-methoxyhexanamide has been investigated as a precursor for polyamides and other functional polymers. Its ability to form strong hydrogen bonds with neighboring molecules makes it suitable for creating materials with enhanced mechanical properties. Recent research has focused on incorporating this compound into biodegradable polymers for use in biomedical devices and sustainable packaging solutions. Such applications align with the growing demand for eco-friendly materials in various industries.

The compound's role in peptide synthesis is another area of active research. Its amide functionality allows it to serve as a building block for constructing complex peptide sequences with tailored properties. By modifying the substituents on the amino and methoxy groups, scientists can design peptides with improved stability, solubility, and bioactivity. This approach has potential implications in drug delivery systems and enzyme engineering.

From an analytical standpoint, the characterization of 3-amino-4-methoxyhexanamide has been enhanced by advanced spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the compound's molecular structure, aiding in quality control and structural elucidation during synthesis. Additionally, mass spectrometry has been employed to study its fragmentation patterns, which are crucial for identifying impurities and degradation products.

In conclusion, 3-amino-4-methoxyhexanamide stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, position it as a key player in future innovations. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.